Cas no 1135310-18-7 (2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid)
2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- FPRRDNKPHINQNM-UHFFFAOYSA-N
- EN300-3390663
- 1135310-18-7
- N-(tert-Butoxycarbonyl)-N-(4-chlorophenyl)glycine
- 2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid
- N-Boc-(4'-chlorophenyl) glycine
- SCHEMBL266144
- A7845
- 2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid
-
- MDL: MFCD11226220
- Inchi: 1S/C13H16ClNO4/c1-13(2,3)19-12(18)15(8-11(16)17)10-6-4-9(14)5-7-10/h4-7H,8H2,1-3H3,(H,16,17)
- InChI Key: FPRRDNKPHINQNM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N(CC(=O)O)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 285.0767857g/mol
- Monoisotopic Mass: 285.0767857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 66.8Ų
2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3390663-1g |
2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid |
1135310-18-7 | 1g |
$541.0 | 2023-09-03 | ||
| Enamine | EN300-3390663-5g |
2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid |
1135310-18-7 | 5g |
$1572.0 | 2023-09-03 | ||
| Enamine | EN300-3390663-10g |
2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid |
1135310-18-7 | 10g |
$2331.0 | 2023-09-03 | ||
| Enamine | EN300-3390663-0.05g |
2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid |
1135310-18-7 | 95.0% | 0.05g |
$455.0 | 2025-03-18 | |
| Enamine | EN300-3390663-0.1g |
2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid |
1135310-18-7 | 95.0% | 0.1g |
$476.0 | 2025-03-18 | |
| Enamine | EN300-3390663-0.25g |
2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid |
1135310-18-7 | 95.0% | 0.25g |
$498.0 | 2025-03-18 | |
| Enamine | EN300-3390663-0.5g |
2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid |
1135310-18-7 | 95.0% | 0.5g |
$520.0 | 2025-03-18 | |
| Enamine | EN300-3390663-1.0g |
2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid |
1135310-18-7 | 95.0% | 1.0g |
$541.0 | 2025-03-18 | |
| Enamine | EN300-3390663-2.5g |
2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid |
1135310-18-7 | 95.0% | 2.5g |
$1063.0 | 2025-03-18 | |
| Enamine | EN300-3390663-5.0g |
2-{[(tert-butoxy)carbonyl](4-chlorophenyl)amino}acetic acid |
1135310-18-7 | 95.0% | 5.0g |
$1572.0 | 2025-03-18 |
2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid
Professional Introduction to 2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic Acid (CAS No. 1135310-18-7)
2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid, with the CAS number 1135310-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both protective and functional groups, which are strategically positioned to facilitate further chemical modifications and biological applications.
The< strong>tert-butoxycarbonyl (Boc) group in the molecule serves as an effective protecting group for amines, ensuring stability during synthetic processes while allowing for selective deprotection under controlled conditions. This characteristic is particularly advantageous in multi-step synthetic routes where precise control over reaction outcomes is essential. The presence of the< strong>4-chlorophenylamino moiety introduces a hydrophobic region that can enhance binding affinity to biological targets, making this compound a potential candidate for drug development.
4-Chlorophenyl derivatives are well-documented for their role in medicinal chemistry due to their ability to interact with various biological receptors and enzymes. The chlorine atom at the para position of the phenyl ring increases the electrophilicity of the aromatic system, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecules. This feature has been exploited in the development of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases.
The< strong>acetic acid moiety at the terminal position of the molecule provides a carboxylic acid functionality, which can be further modified to introduce additional pharmacophores or used as a linker in polymer chemistry. This versatility makes< strong>2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid a versatile building block for designing custom-made compounds tailored to specific biological applications.
In recent years, there has been growing interest in harnessing computational methods and high-throughput screening techniques to identify novel drug candidates. The structural features of< strong>2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid, particularly its combination of protective and functional groups, align well with these modern drug discovery approaches. Researchers have leveraged molecular docking simulations to explore its potential interactions with protein targets, revealing promising binding affinities for certain enzymes and receptors implicated in metabolic disorders and inflammation.
The compound's utility extends beyond traditional pharmaceutical applications. In biotechnology, it serves as a key intermediate in the synthesis of peptide mimetics and peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their drawbacks such as rapid degradation or immunogenicity. The Boc-protected amine group allows for controlled introduction of side chains or other modifications, enabling fine-tuning of peptide-like molecules for enhanced stability and bioavailability.
The field of medicinal chemistry has witnessed significant advancements in the development of targeted therapies, particularly in oncology and immunology. The< strong>4-chlorophenylamino group's ability to interact with specific protein domains has been exploited in designing small-molecule inhibitors that modulate signaling pathways involved in cancer progression. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes critical for tumor growth and survival.
The acetic acid functionality also opens avenues for exploring its role in materials science and nanotechnology. For instance, it can be incorporated into polymeric matrices to develop drug delivery systems that enhance bioavailability or targeted release profiles. Such innovations are crucial for improving therapeutic efficacy while minimizing side effects.
The synthesis of< strong>2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Recent advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic systems that minimize waste and improve sustainability. These green chemistry approaches align with global efforts to promote environmentally responsible pharmaceutical manufacturing.
In conclusion, 2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid (CAS No. 1135310-18-7) is a multifunctional compound with broad applications across pharmaceuticals, biotechnology, and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with tailored properties. As research continues to uncover new therapeutic targets and innovative synthetic strategies, this compound is poised to play an increasingly significant role in addressing some of today's most pressing medical challenges.
1135310-18-7 (2-{(tert-butoxy)carbonyl(4-chlorophenyl)amino}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)